Cas no 1058707-01-9 (3-ethenyl-1,1-dimethylcyclohexane)

• Product Name: 3-ethenyl-1,1-dimethylcyclohexane
• CAS No: 1058707-01-9
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 6121580
• PubChem ID: 143046355
• Update Time: 2025-05-20

3-ethenyl-1,1-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-1,1-dimethylcyclohexane
• DTXSID101291429
• Cyclohexane, 3-ethenyl-1,1-dimethyl-
• 1058707-01-9
• EN300-1727410

• Inchi： 1S/C10H18/c1-4-9-6-5-7-10(2,3)8-9/h4,9H,1,5-8H2,2-3H3
• InChI Key： LBOSNFCETLPKKR-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCCC(C=C)C1

Computed Properties

• Exact Mass: 138.140850574g/mol
• Monoisotopic Mass: 138.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins

Additional information on 3-ethenyl-1,1-dimethylcyclohexane

3-Ethenyl-1,1-Dimethylcyclohexane (CAS No. 1058707-01-9): An Overview of Its Properties and Applications

3-Ethenyl-1,1-dimethylcyclohexane (CAS No. 1058707-01-9) is a cyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its 3-ethenyl and 1,1-dimethylcyclohexane moieties, exhibits a range of interesting properties that make it a valuable component in various applications.

The molecular structure of 3-ethenyl-1,1-dimethylcyclohexane consists of a cyclohexane ring substituted with an ethenyl group at the 3-position and two methyl groups at the 1-position. This arrangement imparts specific physical and chemical characteristics to the molecule, making it suitable for a variety of synthetic and analytical purposes.

In terms of physical properties, 3-ethenyl-1,1-dimethylcyclohexane is typically a colorless liquid with a distinct odor. It has a boiling point of approximately 145°C and a melting point of -55°C. The compound is insoluble in water but is highly soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it easy to handle and process in laboratory settings.

From a chemical perspective, the presence of the ethenyl group in 3-ethenyl-1,1-dimethylcyclohexane provides opportunities for various chemical reactions. The ethenyl group can undergo polymerization reactions to form polymers with unique properties. Additionally, it can participate in addition reactions with halogens, hydrogen halides, and other electrophiles to form substituted derivatives. The dimethylcyclohexane moiety adds steric hindrance and stability to the molecule, which can influence its reactivity and selectivity in synthetic transformations.

In the field of materials science, 3-ethenyl-1,1-dimethylcyclohexane has been explored for its potential use in the synthesis of advanced polymers and copolymers. Recent studies have shown that this compound can be polymerized to form materials with improved mechanical properties, thermal stability, and chemical resistance. These polymers have potential applications in areas such as coatings, adhesives, and composite materials.

In pharmaceutical research, 3-ethenyl-1,1-dimethylcyclohexane has been investigated as a potential intermediate in the synthesis of bioactive compounds. Its unique structure allows for the introduction of functional groups that can enhance the pharmacological activity of drug candidates. For example, recent studies have demonstrated that derivatives of 3-ethenyl-1,1-dimethylcyclohexane can exhibit anti-inflammatory and anti-cancer properties. These findings highlight the potential of this compound as a building block for novel therapeutic agents.

Environmental considerations are also important when evaluating the use of 3-ethenyl-1,1-dimethylcyclohexane. Research has shown that this compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices should always be followed to minimize any potential impacts.

In conclusion, 3-Ethenyl-1,1-dimethylcyclohexane (CAS No. 1058707-01-9) is a versatile compound with a wide range of applications in organic chemistry, materials science, and pharmaceutical research. Its unique molecular structure provides opportunities for innovative synthetic strategies and the development of advanced materials and bioactive compounds. As research continues to advance in these fields, the importance of 3-ethenyl-1,1-dimethylcyclohexane is likely to grow further.